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Introduction

WKYMVM-NH2 TFA is a synthetic hexapeptide that has garnered significant interest in the field
of immunology and pharmacology due to its potent anti-inflammatory and immunomodulatory
properties. It primarily functions as a strong agonist for the Formyl Peptide Receptor 2 (FPR2),
a G protein-coupled receptor expressed on various immune cells, including neutrophils,
monocytes, and macrophages.[1][2][3][4] The activation of FPR2 by WKYMVM-NH2 triggers a
cascade of intracellular signaling events that can either promote or resolve inflammation,
depending on the cellular context and the nature of the inflammatory stimulus.[5] These
application notes provide a comprehensive overview of the use of WKYMVM-NH2 TFA in
preclinical models of inflammatory disease, including its mechanism of action, quantitative data
on its activity, and detailed protocols for key experimental assays.

Mechanism of Action

WKYMVM-NH2 is a hexapeptide that selectively activates neutrophils and other myeloid cells
through the Formyl Peptide Receptor-like 1 (FPRL1)/FPR2.[1] While it has a strong affinity for
FPR2, it exhibits a weaker affinity for FPR1 and FPR3.[3][4] Upon binding to FPR2, WKYMVM-
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NH2 initiates a variety of cellular responses critical for modulating inflammation. These
responses include:

o Chemotaxis: WKYMVM-NH2 induces the directed migration of immune cells, a crucial
process in the inflammatory response.[1]

e Superoxide Production: It stimulates the production of superoxide anions in neutrophils, a
key component of the innate immune response to pathogens.[1]

o Cytokine Modulation: WKYMVM-NH2 can regulate the production of both pro- and anti-
inflammatory cytokines. For instance, it has been shown to inhibit the production of pro-
inflammatory cytokines like TNF-qa, IL-13, and IL-6, while upregulating anti-inflammatory
cytokines such as IL-10.[3][4][6]

» Signaling Pathway Activation: The binding of WKYMVM-NH2 to FPR2 activates several
downstream signaling pathways, including the Phosphoinositide 3-kinase (PI3K)/Akt
pathway, the Mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase
(ERK) pathway, and the nuclear factor-kappa B (NF-kB) pathway.[2][7]

Data Presentation

The following tables summarize the quantitative data on the biological activity of WKYMVM-
NH2 in various in vitro assays.

Table 1: In Vitro Activity of WKYMVM-NH2
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Cell
Assay Line/Primary Parameter Value Reference
Cells
HL-60 cells
Receptor )
o expressing EC50 2nM [1]
Activation
FPRL1
HL-60 cells
Receptor )
o expressing EC50 80 nM [1]
Activation
FPRL2
HL-60 cells )
) ) Optimal
Chemotaxis expressing ) 10-50 nM [1]
Concentration
FPRL2
Superoxide Human
_ _ EC50 75 nM [1]
Production Neutrophils

Table 2: In Vivo Efficacy of WKYMVM-NH2 TFA in a DSS-Induced Colitis Model

Animal Model Treatment Dosage Key Findings Reference
Ameliorated
disease severity,
attenuated
) 8 mg/kg (six bleeding and
DSS-induced WKYMVM-NH2 _
o times over 5 stool scores,
colitis in mice TFA
days) modulated

cytokine profiles
(IL-17, IFN-y, IL-
6, IL-1B, TNF-a).

Signaling Pathways

The activation of FPR2 by WKYMVM-NH2 leads to the initiation of several key intracellular

signaling cascades that are central to its anti-inflammatory effects.
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(Chemotaxis, Cytokine Release,

- Cellular Responses
Superoxide Production)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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